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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B1223160

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are proposed based on the known
physicochemical properties of Solvent Yellow 56. To date, there is a lack of established and
validated protocols for the use of Solvent Yellow 56 in live-cell imaging. The methodologies
provided herein are intended as a guide for researchers to explore its potential as a live-cell
imaging agent and will require experimental validation.

Introduction

Solvent Yellow 56, also known as C.I. 11021, is a lipophilic azo dye characterized by its
vibrant yellow color.[1][2] Traditionally, it has been utilized for coloring non-aqueous materials
such as oils, fats, waxes, and plastics.[2][3] Its solubility in organic solvents and lipids suggests
its potential as a fluorescent probe for visualizing lipid-rich structures within living cells, such as
lipid droplets. These organelles are crucial in cellular energy homeostasis, lipid metabolism,
and have been implicated in various disease states, including metabolic disorders and cancer.
The development of novel, cost-effective probes for lipid droplet dynamics is therefore of
significant interest in biomedical research and drug development.

This document provides a summary of the known properties of Solvent Yellow 56 and outlines
a hypothetical framework for its application in live-cell imaging, including protocols for
determining its spectral characteristics, assessing its cytotoxicity, and performing live-cell
staining and imaging.
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Physicochemical and Fluorescent Properties

A summary of the known properties of Solvent Yellow 56 is presented below. It is important to
note that key fluorescence parameters such as excitation and emission maxima, quantum
yield, and photostability in agueous and cellular environments are not well-documented and

must be determined experimentally.

Property Value Reference

) N,N-diethyl-p-
Chemical Name . [2]
(phenylazo)aniline

CAS Number 2481-94-9

Molecular Formula Ci6H19Ns

Molecular Weight 253.34 g/mol
Appearance Reddish-yellow powder

Insoluble in water; Soluble in

Solubility organic solvents, oils, fats, and
waxes.
Chemical Class Azo dye

Proposed Application: Imaging of Cellular Lipid
Droplets

Given its high lipophilicity, Solvent Yellow 56 is hypothesized to preferentially accumulate in
neutral lipid-rich organelles, primarily lipid droplets. This would make it a potential candidate for
a "turn-on" fluorescent probe, where its fluorescence intensity increases significantly in the non-
polar environment of the lipid droplet core compared to the aqueous cytoplasm. This
solvatochromic behavior is a desirable characteristic for live-cell imaging probes as it can
reduce background fluorescence and enhance signal-to-noise ratio.

Proposed Mechanism of Action and Visualization
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The proposed mechanism involves the passive diffusion of the lipophilic Solvent Yellow 56
across the plasma and organellar membranes of living cells. Upon entering the hydrophobic
interior of lipid droplets, the dye's fluorescence, which may be quenched in agueous
environments, is expected to be enhanced. This would allow for the specific visualization of
lipid droplets using fluorescence microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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